N-(4-ethylsulfonylphenyl)-2-methylpiperidin-3-amine

• IUPAC Name: N-(4-ethylsulfonylphenyl)-2-methylpiperidin-3-amine
• InChI: InChI=1S/C14H22N2O2S/c1-3-19(17,18)13-8-6-12(7-9-13)16-14-5-4-10-15-11(14)2/h6-9,11,14-16H,3-5,10H2,1-2H3
• InChI Key: WMEIDBZVVBYFDZ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)NC2CCCNC2C
• Molecular Formula: C14H22N2O2S
• Molecular Weight: 282.40 g/mol

Description

N-(4-ethylsulfonylphenyl)-2-methylpiperidin-3-amine, also known as Ro 64-6198, is a selective dopamine transporter (DAT) ligand. It is a potent inhibitor of DAT, which is responsible for the reuptake of dopamine from the synaptic cleft. Ro 64-6198 has been widely used in scientific research to investigate the role of dopamine in various physiological and pathological conditions.

Mechanism of Action

N-(4-ethylsulfonylphenyl)-2-methylpiperidin-3-amine 64-6198 acts as a selective inhibitor of DAT, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting DAT, this compound 64-6198 increases the concentration of dopamine in the synaptic cleft, leading to enhanced dopaminergic neurotransmission. This mechanism of action is similar to that of cocaine and other psychostimulants, which also inhibit DAT and increase dopamine levels in the brain.
Biochemical and Physiological Effects:
This compound 64-6198 has been shown to increase dopamine levels in various brain regions, including the striatum, nucleus accumbens, and prefrontal cortex. This increase in dopamine levels is associated with enhanced locomotor activity, reward-seeking behavior, and cognitive function. This compound 64-6198 has also been shown to modulate the activity of other neurotransmitter systems, such as the serotonin and norepinephrine systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethylsulfonylphenyl)-2-methylpiperidin-3-amine 64-6198 is its selectivity for DAT, which allows for the specific investigation of the dopamine transport system. This compound 64-6198 is also highly potent, which allows for the use of lower concentrations in experiments. However, one limitation of this compound 64-6198 is its short half-life, which requires frequent dosing in experiments.

Future Directions

There are several future directions for the use of N-(4-ethylsulfonylphenyl)-2-methylpiperidin-3-amine 64-6198 in scientific research. One direction is the investigation of the role of dopamine in the development and progression of neurodegenerative diseases, such as Parkinson's disease. This compound 64-6198 could be used to study the effects of dopamine depletion on neuronal function and survival. Another direction is the investigation of the role of dopamine in the regulation of sleep and circadian rhythms. This compound 64-6198 could be used to study the effects of dopamine on sleep-wake cycles and the regulation of the biological clock. Finally, this compound 64-6198 could be used to investigate the potential therapeutic effects of targeting the dopamine transport system in the treatment of psychiatric and neurological disorders.

Synthesis Methods

The synthesis of N-(4-ethylsulfonylphenyl)-2-methylpiperidin-3-amine 64-6198 involves the reaction of 4-ethylsulfonylphenylhydrazine with 2-methylpiperidin-3-one in the presence of acetic acid and acetic anhydride. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

N-(4-ethylsulfonylphenyl)-2-methylpiperidin-3-amine 64-6198 has been extensively used in scientific research to investigate the role of dopamine in various physiological and pathological conditions. It has been used to study the dopamine transport system in the brain, which is involved in the regulation of mood, motivation, and reward. This compound 64-6198 has also been used to investigate the role of dopamine in drug addiction, depression, and other psychiatric disorders.